Cas no 2138805-21-5 (1-(2-Bromoethenyl)-4-(propan-2-yl)cyclohexane)

• Product Name: 1-(2-Bromoethenyl)-4-(propan-2-yl)cyclohexane
• CAS No: 2138805-21-5
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 6278232
• PubChem ID: 165785328
• Update Time: 2025-05-23

1-(2-Bromoethenyl)-4-(propan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethenyl)-4-(propan-2-yl)cyclohexane
• EN300-802810
• 2138805-21-5
• 1-(2-Bromoethenyl)-4-(propan-2-yl)cyclohexane

• Inchi： 1S/C11H19Br/c1-9(2)11-5-3-10(4-6-11)7-8-12/h7-11H,3-6H2,1-2H3/b8-7+
• InChI Key： MMCONDIFCKZWGB-BQYQJAHWSA-N
• SMILES： Br/C=C/C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 230.06701g/mol
• Monoisotopic Mass: 230.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-Bromoethenyl)-4-(propan-2-yl)cyclohexane

1-(2-Bromoethenyl)-4-(propan-2-yl)cyclohexane: A Comprehensive Overview

1-(2-Bromoethenyl)-4-(propan-2-yl)cyclohexane, with the CAS registry number 2138805-21-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a cyclohexane ring with a bromoethenyl group and an isopropyl substituent. The presence of these functional groups makes it a valuable intermediate in various chemical reactions, particularly in the synthesis of complex molecules with tailored properties.

The core structure of this compound consists of a cyclohexane ring, which serves as a stable framework for attaching other functional groups. The propan-2-yl group, also known as an isopropyl group, is attached at the 4-position of the cyclohexane ring. This substituent contributes to the compound's steric bulk and can influence its reactivity in various chemical transformations. At the 1-position of the cyclohexane ring, there is a 2-bromoethenyl group, which introduces a bromine atom into the molecule. This bromine atom plays a crucial role in enabling various substitution and elimination reactions, making this compound highly versatile in synthetic chemistry.

Recent studies have highlighted the importance of 1-(2-bromoethenyl)-4-(propan-2-yl)cyclohexane in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its use as an intermediate in the synthesis of biologically active compounds, such as antiviral agents and anticancer drugs. The bromoethenyl group serves as an excellent leaving group, facilitating nucleophilic substitutions that can lead to the formation of diverse products with specific biological activities.

In addition to its role in drug discovery, this compound has also found applications in polymer chemistry. The cyclohexane ring provides structural rigidity, while the bromoethenyl group enables cross-linking reactions that can enhance the mechanical properties of polymers. Recent advancements in polymerization techniques have further expanded its utility in creating high-performance materials for use in industries such as automotive manufacturing and electronics.

The synthesis of 1-(2-bromoethenyl)-4-(propan-2-yl)cyclohexane typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of cyclohexene derivatives with bromoalkenes, followed by subsequent purification steps to isolate the desired product. Researchers have recently optimized these synthesis pathways by employing catalytic systems that improve reaction efficiency and selectivity.

From an environmental standpoint, understanding the fate and behavior of this compound in different ecosystems is critical for ensuring its safe handling and disposal. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental impact and develop strategies for minimizing adverse effects.

In conclusion, 1-(2-bromoethenyl)-4-(propan-2-yl)cyclohexane is a multifaceted compound with significant potential across various fields. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel materials and drugs. As research continues to uncover new applications and optimize synthesis methods, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.